Cas no 141363-91-9 (Glycine,(2S,3R,4S,5S)-tetrahydro-4-methoxy-5-methyl-2-[(1E,3E,5E)-1-methyl-1,3,5-heptatrien-1-yl]-2H-pyran-3-ylester)

• Product Name: Glycine,(2S,3R,4S,5S)-tetrahydro-4-methoxy-5-methyl-2-[(1E,3E,5E)-1-methyl-1,3,5-heptatrien-1-yl]-2H-pyran-3-ylester
• CAS No: 141363-91-9
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 143462
• PubChem ID: 6438743
• Update Time: 2025-04-19

Glycine,(2S,3R,4S,5S)-tetrahydro-4-methoxy-5-methyl-2-[(1E,3E,5E)-1-methyl-1,3,5-heptatrien-1-yl]-2H-pyran-3-ylester Chemical and Physical Properties

Names and Identifiers

• Glycine,(2S,3R,4S,5S)-tetrahydro-4-methoxy-5-methyl-2-[(1E,3E,5E)-1-methyl-1,3,5-heptatrien-1-yl]-2H-pyran-3-ylester
• [4-methoxy-5-methyl-2-[(2E,4E,6E)-octa-2,4,6-trien-2-yl]oxan-3-yl] 2-aminoacetate
• 3,7-anhydro-1,2,6-trideoxy-4-O-glycyl-2-[(2E,4E)-hexa-2,4-dien-1-ylidene]-6-methyl-5-O-methylheptitol
• Glycine, tetrahydro-4-methoxy-5-methyl-2-(1-methyl-1,3,5-heptatrienyl)-2H-pyran-3-yl ester, (2S-(2-alpha(1E,3E,5E),3-beta,4-alpha,5-alpha))-
• Lanomycin
• 141363-91-9

• Inchi： 1S/C17H27NO4/c1-5-6-7-8-9-12(2)16-17(22-14(19)10-18)15(20-4)13(3)11-21-16/h5-9,13,15-17H,10-11,18H2,1-4H3/b6-5+,8-7+,12-9+
• InChI Key： DMLQRXAYJODTLF-XXDOZSIZSA-N
• SMILES： O1CC(C)C(C(C1/C(=C/C=C/C=C/C)/C)OC(CN)=O)OC

Computed Properties

• Exact Mass: 309.19400834g/mol
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters